1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine

• Molecular Formula: C12H24N2
• Molecular Weight: 196.33 g/mol
• SMILES: CC1CCC(CC1)NC2CCN(C2)C
• InChI: InChI=1S/C12H24N2/c1-10-3-5-11(6-4-10)13-12-7-8-14(2)9-12/h10-13H,3-9H2,1-2H3
• InChIKey: PJEUUVHFKNESOU-UHFFFAOYSA-N

1-Methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine – A Tertiary Amine Building Block for Medicinal Chemistry and Chemical Biology Sourcing

1-Methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine (CAS 1248668-05-4) is a disubstituted pyrrolidine derivative of the molecular formula C₁₂H₂₄N₂ and a molecular weight of 196.33 g/mol, composed of a pyrrolidine core N-methylated at the 1-position and bearing a 4-methylcyclohexylamino substituent at the 3-position . The compound presents as a small-molecule secondary/tertiary-amine scaffold with a saturated, stereochemically undefined cyclohexyl ring that confers conformational complexity and moderate lipophilicity. It is primarily supplied for laboratory-scale research and development, particularly as a versatile intermediate for the synthesis of biologically active molecules or as a reference probe in receptor occupancy studies .

▸ Synthesis-ready N¹-methyl tertiary amine scaffold for medicinal chemistry and chemical biology

▸ Racemic mixture; stereochemical context requires enantiomer-specific review

▸ Established supply chain with documented purity supports reproducible workflows

Why You Cannot Simply Substitute 1-Methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine with Other Pyrrolidinamine Analogs

Although structurally related pyrrolidin-3-amines share the same heterocyclic core, small modifications—such as the presence or absence of the N¹-methyl group, the position of the methyl substituent on the cyclohexane ring, or the connectivity of the bicyclic framework—can profoundly alter basicity (pKa), lipophilicity (logP), steric accessibility, and ultimately the compound's binding affinity, metabolic stability, and solubility . Furthermore, the undefined stereochemistry at the C3 position of the pyrrolidine ring in the target compound offers a racemic mixture, which contrasts with enantiomerically pure analogs that may exhibit divergent biological activity but carry higher procurement costs and synthetic complexity . Therefore, direct interchange without experimental validation risks confounding structure–activity relationships and compromising reproducibility in biological assays or synthetic campaigns .

Des-methyl analog

Lower molecular weight and higher basicity may shift ionization and assay conditions

Positional isomers

Altered cyclohexyl substitution pattern may change steric profile and binding behavior

Enantiopure analogs

Stereochemical divergence may produce different SAR; not interchangeable without validation

Quantitative Differentiation of 1-Methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine from its Closest Structural Analogs

Molecular Weight and Formula Divergence Between N¹-Methyl and Des-Methyl Analogs

The target compound, 1-methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine, has a molecular weight of 196.33 g/mol (C₁₂H₂₄N₂) . In contrast, the direct des-methyl analog 1-(4-methylcyclohexyl)pyrrolidin-3-amine (CAS 1152704-16-9) possesses a molecular weight of 182.31 g/mol (C₁₁H₂₂N₂) . The 14.02 Da mass difference corresponds to the replacement of a hydrogen atom by a methyl group, which, while seemingly modest, influences van der Waals volume, molar refractivity, and passive membrane permeability. This mass and formula distinction directly impacts quantitative dosing calculations and the interpretation of mass spectrometry data in metabolic profiling studies.

Molecular Weight

Head-to-head

196.33 g/mol vs 182.31 g/mol

+14.02 Da (+7.7%)

Supports mass spectrometry differentiation and dosing calculations

MW shift may affect PK predictions in model systems

Evidence Dimension	Molecular Weight
Target Compound Data	196.33 g/mol (C₁₂H₂₄N₂)
Comparator Or Baseline	1-(4-Methylcyclohexyl)pyrrolidin-3-amine – 182.31 g/mol (C₁₁H₂₂N₂)
Quantified Difference	+14.02 g/mol (+7.7% increase)
Conditions	Calculated from elemental composition; no experimental measurement required.

Why This Matters

A 7.7% higher molecular weight alters pharmacokinetic predictions (e.g., molar dose, half-life estimation) and may differentiate the compound in high-resolution mass spectrometry-based assays, making it crucial to select the correct analog for internal standard or probe design.

Basicity Modulation Through N¹-Methylation: pKa Shift Relative to Pyrrolidine Core

N-Methylation of the pyrrolidine ring directly affects the amine basicity. The conjugate acid of N-methylpyrrolidine exhibits a pKa of 10.32 at 25°C , whereas the parent pyrrolidine is more basic with a pKa of approximately 11.3 [1]. This approximately 1.0 log unit decrease in basicity results in a lower degree of protonation at physiological pH (7.4), reducing the fraction of ionized species and thereby enhancing passive membrane permeability and potentially central nervous system penetration. The des-methyl analog (1-(4-methylcyclohexyl)pyrrolidin-3-amine) is expected to display a pKa closer to the higher value, leading to a greater proportion of positively charged molecules under assay conditions, which may alter binding kinetics and off-target interactions.

Basicity (pKa)

Class-level

Est. pKa ≈ 10.3 vs ≈ 11.3

ΔpKa ≈ −1.0

May alter ionization state at physiological pH

Extrapolated from parent heterocycle; direct measurement unavailable

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	Estimated pKa ≈ 10.3 (based on N-methylpyrrolidine model)
Comparator Or Baseline	Des-methyl analog – estimated pKa ≈ 11.3 (based on pyrrolidine model)
Quantified Difference	ΔpKa ≈ -1.0 (lower basicity in N-methylated compound)
Conditions	Aqueous solution, 25°C; extrapolated from parent heterocycle data; direct measurement on the specific compound is lacking.

Why This Matters

A 1-unit pKa difference changes the ionized/unionized ratio by a factor of ~10 at physiological pH, impacting solubility, membrane permeability, and receptor binding. Researchers must account for this difference when selecting a compound for cell-based or in vivo models.

• [1] PubChem. Pyrrolidine (Compound Summary). pKa = 11.3 (predicted). https://pubchem.ncbi.nlm.nih.gov/compound/pyrrolidine (accessed 2026-05-05). View Source

Lipophilicity Trend: logP Increase via Cyclohexyl-for-Phenyl Substitution

Replacing a phenyl ring with a cyclohexyl group in analogous 3-aminopyrrolidine derivatives elevates the predicted logP by approximately 0.3 log units (from 1.8 to 2.1), indicating increased lipophilicity and likely enhanced membrane permeability at the expense of reduced aqueous solubility . While these values are estimated via ChemAxon and apply to a close structural relative, the trend is consistent across the compound class. The target compound therefore occupies a distinct lipophilicity range that may favor blood–brain barrier penetration or binding to hydrophobic enzyme pockets, compared to aryl-substituted competitors.

Lipophilicity (logP)

Context-dependent

Pred. logP ≈ 2.1 vs ≈ 1.8

ΔlogP ≈ +0.3

Supports assessment of membrane partitioning behavior

In silico estimate; experimental confirmation recommended

Evidence Dimension	Partition coefficient (logP)
Target Compound Data	Predicted logP ≈ 2.1 (for cyclohexyl analog)
Comparator Or Baseline	Aromatic analog – predicted logP ≈ 1.8
Quantified Difference	ΔlogP ≈ +0.3 (more lipophilic)
Conditions	In silico estimation (ChemAxon); data from a structurally analogous pair (3S)-N-methyl-1-(4-methylphenyl)pyrrolidin-3-amine vs. its cyclohexyl counterpart.

Why This Matters

A logP difference of 0.3 units can double the partitioning into lipid membranes, influencing both potency and off-target accumulation. This information supports the selection of the cyclohexyl-containing scaffold when increased membrane engagement is desired.

Commercial Availability and Purity Benchmarking

The target compound is readily available from multiple suppliers at a catalog purity of 95% (HPLC) in quantities ranging from 500 mg to 25 g . In comparison, the des-methyl analog 1-(4-methylcyclohexyl)pyrrolidin-3-amine is often offered at similar purity but may have longer lead times or fewer stocking vendors . The N²-positional isomer (1-methyl-N-(2-methylcyclohexyl)pyrrolidin-3-amine) and the N-benzyl derivative ( (3S)-1-[(4-methylcyclohexyl)methyl]pyrrolidin-3-amine ) are frequently custom-synthesis items, resulting in higher unit costs and extended delivery schedules. This difference in supply chain maturity makes the target compound a more predictable choice for time-sensitive research projects.

Supply Benchmark

Data to verify

95% purity (HPLC)

500 mg–25 g scales

Predictable sourcing supports reproducible research workflows

Supplier survey as of May 2026; verify current availability

Evidence Dimension	Catalog Purity and Availability
Target Compound Data	95% purity, stocked at multiple scales (500 mg–25 g)
Comparator Or Baseline	Des-methyl analog – 95%, fewer stock points; positional isomer – typically custom synthesis
Quantified Difference	Comparable purity but differentiated by commercial readiness and cost
Conditions	Survey of major research chemical suppliers (e.g., Leyan, CymitQuimica) as of May 2026.

Why This Matters

Stable, predictable sourcing with documented purity is critical for reproducible science and efficient procurement. The target compound's established supply chain reduces the risk of project delays due to custom synthesis backlogs.

Optimal Use Cases for 1-Methyl-N-(4-methylcyclohexyl)pyrrolidin-3-amine Based on Quantitative Differentiation Evidence

Building Block for Tertiary Amine-Containing Pharmaceuticals

The pre-installed N¹-methyl group allows the molecule to serve as a direct precursor for tertiary amine drug candidates without additional N-alkylation steps. Its predicted pKa of ~10.3 ensures predominantly neutral species at cytosolic pH, favoring passive diffusion across cell membranes. This is especially relevant for central nervous system targets where lower basicity correlates with improved brain penetration [1].

Physicochemical Probe in Structure–Activity Relationship (SAR) Studies

When evaluating the impact of N-methylation on target engagement, the compound provides a well-defined comparator against its des-methyl analog. The 1.0-unit pKa reduction and 14 Da mass increase can be correlated with changes in in vitro potency, metabolic clearance, and solubility. The established commercial purity (95%) ensures that observed biological effects are not artifacts of synthetic impurities [1].

Internal Standard for Mass Spectrometry Assays

The consistent molecular weight (196.33 g/mol) and the presence of two basic nitrogen atoms make the compound suitable as an internal standard or calibration reference for LC-MS/MS quantification of structurally related amines. The 14 Da offset from the des-methyl analog provides a mass shift that avoids isotopic interference while maintaining near-identical chromatographic behavior [1].

Lead Compound for Cyclohexyl-Containing Library Synthesis

The cyclohexyl moiety introduced via 4-methylcyclohexylamine confers higher logP and steric bulk compared to phenyl-containing scaffolds. This compound can serve as the starting point for generating focused libraries aimed at exploring hydrophobic enzyme pockets, such as those in GPCRs or ion channels, where increased lipophilicity may translate into enhanced binding affinity [1].

Application

Selection Property

Validation Focus

Tertiary amine pharmaceutical precursor

Pre-installed N¹-methyl group; reduced basicity context

Verify synthetic compatibility and amine reactivity

SAR comparator studies (N-methylation effects)

Defined mass offset and basicity difference

Confirm compound identity and purity before assay

LC-MS/MS method development reference

Consistent molecular weight and dual nitrogen centers

Evaluate chromatographic behavior and ionization efficiency

Hydrophobic scaffold library synthesis

Cyclohexyl moiety with moderate lipophilicity

Characterize logP and solubility in assay media

• [1] Integrated evidence from Sections 2 and 3: Chemsrc molecular data, ChemicalBook pKa values, Leyan purity information, and Vulcanchem logP estimation. View Source